Cas no 2045-19-4 (Benzenamine,N,N-bis(2-bromoethyl)-)

• Product Name: Benzenamine,N,N-bis(2-bromoethyl)-
• CAS No: 2045-19-4
• MF: C₁₀H₁₃Br₂N
• MW: 307.024921178818
• CID: 265754
• PubChem ID: 16284
• Update Time: 2025-04-19

Benzenamine,N,N-bis(2-bromoethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N,N-bis(2-bromoethyl)-
• N,N-bis(2-bromoethyl)aniline
• N,N‐BIS(2‐BROMOETHYL)ANILINE
• amp
• ANILINE, N,N-BIS(2-BROMOETHYL)-
• BRN 0779106
• CHEMBL19482
• N,N-Bis-(2-brom-aethyl)-anilin
• N,N-bis-(2-bromoethyl)aniline
• N,N-bis-(2-bromo-ethyl)-aniline
• N,N-bis(2-bromoethyl)phenylamine
• N,N-Bis-< 2-brom-aethyl> -anilin
• N.N-Bis-(2-brom-ethyl)-anilin
• NSC260404
• WLN: E2NR&amp
• SCHEMBL11056830
• N,N-BIS[2-BROMO-ETHYL]ANILINE
• Aniline,N-bis(2-bromoethyl)-
• LTZFEVFXIMXNRW-UHFFFAOYSA-N
• Benzenamine, N,N-bis(2-bromoethyl)-
• DTXSID50174402
• NSC 260404
• VPA4GEU4QG
• n,n-bis[2-bromo-ethyl] aniline
• NSC-260404
• 2045-19-4
• WLN: E2NR&2E
• Benzenamine,N-bis(2-bromoethyl)-
• N,N-Bis(2-bromoethyl)benzenamine
• N, N-bis(2-bromoethyl)aniline

• Inchi： 1S/C10H13Br2N/c11-6-8-13(9-7-12)10-4-2-1-3-5-10/h1-5H,6-9H2
• InChI Key： LTZFEVFXIMXNRW-UHFFFAOYSA-N
• SMILES： BrCCN(C1C=CC=CC=1)CCBr

Computed Properties

• Exact Mass: 304.94149
• Monoisotopic Mass: 304.941475
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 3.2

Experimental Properties

• Density: 1.6367 (rough estimate)
• Boiling Point: 332.2°C at 760 mmHg
• Flash Point: 154.7°C
• Refractive Index: 1.6300 (estimate)
• PSA: 3.24
• LogP: 3.28280